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Compound of Interest

3-tert-Butylsulfanyl-pyridine-2-
Compound Name:
carbonitrile

Cat. No.: B016106

In-Depth Technical Guide: 3-tert-Butylsulfanyl-
pyridine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, physical
and chemical properties, and handling guidelines for 3-tert-Butylsulfanyl-pyridine-2-
carbonitrile (CAS No: 178811-40-0). The information is compiled for professionals in research
and development who may be handling this compound.

Section 1: Chemical and Physical Properties

3-tert-Butylsulfanyl-pyridine-2-carbonitrile is a pyridine derivative with a molecular formula
of C10H12N2S and a molecular weight of 192.28 g/mol .[1][2] It is identified by the CAS
number 178811-40-0.[1][2] The compound is also known by synonyms such as 3-tert-Butylthio-
2-cyanopyridine and 3-(tert-Butylthio)picolinonitrile.[3]

Structural Information
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Identifier Value

IUPAC Name 3-(tert-butylsulfanyl)pyridine-2-carbonitrile
SMILES String CC(C)(C)SclceenclC#N[2]

INChl Key VOYCFYNBUBXWDL-UHFFFAOYSA-N[2]

Physical and Chemical Data

The following table summarizes the key physical and chemical properties of this compound.

Property Value Source
Physical State Solid, Oll, Yellow [1][2]
Melting Point 38.3-38.6°C [11[3]
Boiling Point 322.7°C at 760 mmHg [1]
Density 1.11 g/cm3 [1]
Flash Point 149°C [1]
Vapor Pressure 0.000274 mmHg at 25°C [1]

B Soluble in Dichloromethane,
Solubility [1]
Ethyl Acetate

Section 2: Safety and Hazard Information

Comprehensive toxicological and ecological data for 3-tert-Butylsulfanyl-pyridine-2-
carbonitrile is limited.[1] However, the available information indicates that it should be handled
with care.

Hazard Classification

The compound is classified as acutely toxic if swallowed (Acute Tox. 4 Oral).[2] The GHS07
pictogram, indicating a warning, is associated with this chemical.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/KR/ko/product/aldrich/ade000314
https://www.sigmaaldrich.com/KR/ko/product/aldrich/ade000314
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/ade000314
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.chemwhat.com/3-tert-butylsulfanyl-pyridine-2-carbonitrile-cas-178811-40-0/
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.benchchem.com/product/b016106?utm_src=pdf-body
https://www.benchchem.com/product/b016106?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-tert-butylsulfanyl-pyridine-2-carbonitrile.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/ade000314
https://www.sigmaaldrich.com/KR/ko/product/aldrich/ade000314
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Hazard Classification Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed[2]
Hazard Codes (R-Phrase) Xn, Xi; R22 Harmful if swallowed, Irritant[3]

Precautionary Measures and Personal Protective
Equipment (PPE)

Standard laboratory safety protocols should be strictly followed when handling this compound.

Precautionary Statement Code

P280: Wear protective gloves/protective

General _ _ _
clothing/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Eye Contact i
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

The following diagram outlines the general workflow for handling hazardous chemicals,

including recommended personal protective equipment.
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Caption: General workflow for safe chemical handling and emergency response.
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Section 3: First Aid Measures

In case of exposure, the following first aid measures should be taken.

Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
_ artificial respiration and consult a doctor
Inhalation ) )
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

No specific data available, general
Skin Contact recommendation is to wash with soap and

water.

) No specific data available, seek immediate
Ingestion } ]
medical attention.

Section 4: Stability and Reactivity

Detailed information on the chemical stability and reactivity of 3-tert-Butylsulfanyl-pyridine-2-
carbonitrile is not readily available.[1] It is recommended to avoid strong oxidizing agents and
store the compound in a cool, dry, and well-ventilated area.

Section 5: Storage and Disposal

The compound should be stored in a refrigerator.[3] For disposal, follow local, state, and
federal regulations for hazardous waste.

Section 6: Experimental Protocols

Detailed experimental protocols involving 3-tert-Butylsulfanyl-pyridine-2-carbonitrile are not
available in the public domain based on the conducted search. Researchers should develop
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specific protocols based on the intended application, incorporating the safety and handling
information provided in this guide.

The following diagram illustrates a logical relationship for protocol development concerning this
chemical.

Planning Phase Protocol Design Execution

Define Experimental Review Available Define Handling & »| Incorporate Specific

HEm Wi Conduct Experiment
Objective Safety Data Storage Procedures ™| Safety Measures (PPE) "1 Disposal P

4
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Caption: Logical steps for developing an experimental protocol.

Section 7: Toxicological and Ecological Information

As of the latest available data, specific studies on the acute toxicity (other than oral), skin
corrosion/irritation, serious eye damage/irritation, and ecological effects (such as toxicity to fish)
have not been reported.[1] Therefore, the environmental impact and full toxicological profile of
this compound are not yet determined.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Users should
consult the original SDS from the supplier for the most current and complete information. All
personnel handling this chemical should be adequately trained in laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-tert-Butylsulfanyl-pyridine-2-carbonitrile material
safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016106#3-tert-butylsulfanyl-pyridine-2-carbonitrile-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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